Cas no 2167488-90-4 (1-(2-bromobutyl) 3-methyl propanedioate)

• Product Name: 1-(2-bromobutyl) 3-methyl propanedioate
• CAS No: 2167488-90-4
• MF: C₈H₁₃BrO₄
• MW: 253.090422391891
• CID: 6361986
• PubChem ID: 165759428
• Update Time: 2025-10-11

1-(2-bromobutyl) 3-methyl propanedioate Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromobutyl) 3-methyl propanedioate
• 2167488-90-4
• EN300-1571308

• Inchi： 1S/C8H13BrO4/c1-3-6(9)5-13-8(11)4-7(10)12-2/h6H,3-5H2,1-2H3
• InChI Key： RBMCDWBAJYECIY-UHFFFAOYSA-N
• SMILES： BrC(COC(CC(=O)OC)=O)CC

Computed Properties

• Exact Mass: 251.99972g/mol
• Monoisotopic Mass: 251.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Additional information on 1-(2-bromobutyl) 3-methyl propanedioate

Research Brief on 1-(2-bromobutyl) 3-methyl propanedioate (CAS: 2167488-90-4) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2-bromobutyl) 3-methyl propanedioate (CAS: 2167488-90-4) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in synthetic chemistry and drug development. This research brief synthesizes the latest findings on its synthesis, reactivity, and applications, with a focus on its role in the design of novel bioactive molecules.

Recent studies have highlighted the utility of 1-(2-bromobutyl) 3-methyl propanedioate as a key building block in the synthesis of complex organic molecules. Its bromoalkyl and ester functionalities make it a valuable precursor for nucleophilic substitution reactions, enabling the construction of diverse molecular scaffolds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of γ-aminobutyric acid (GABA) analogs, which exhibit potential as central nervous system (CNS) modulators.

In addition to its synthetic applications, 1-(2-bromobutyl) 3-methyl propanedioate has been investigated for its role in prodrug design. A recent preprint on bioRxiv detailed its incorporation into ester-based prodrugs of nonsteroidal anti-inflammatory drugs (NSAIDs), where it improved pharmacokinetic properties such as oral bioavailability and tissue targeting. The study reported a 40% increase in plasma concentration compared to the parent drug, underscoring its potential in drug delivery optimization.

Mechanistic studies have also explored the compound's reactivity under various conditions. Research published in Organic Letters (2024) elucidated its behavior in palladium-catalyzed cross-coupling reactions, revealing high regioselectivity when paired with aryl boronic acids. This finding opens new avenues for its use in the synthesis of biaryl compounds, which are prevalent in pharmaceuticals and agrochemicals.

Despite these advances, challenges remain in scaling up the synthesis of 1-(2-bromobutyl) 3-methyl propanedioate while maintaining cost efficiency and purity. A 2024 industry report by Chemical & Engineering News noted that optimization of its production process is a current focus for several contract research organizations (CROs), with particular emphasis on green chemistry principles to reduce bromine-related waste.

In conclusion, 1-(2-bromobutyl) 3-methyl propanedioate (CAS: 2167488-90-4) represents a promising multifunctional intermediate with growing applications in medicinal chemistry and drug formulation. Ongoing research aims to expand its utility in targeted drug delivery and catalytic transformations, positioning it as a compound of significant interest for future therapeutic development.